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Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of technical grade kinoprene, an insect growth regulator. Kinoprene acts as a
juvenile hormone mimic, disrupting the developmental processes of various insect pests.[1]
Understanding its physicochemical characteristics is crucial for formulation development,
environmental fate assessment, and toxicological studies. This document consolidates
available data on its identity, physical and chemical properties, solubility, stability, and mode of
action, presenting them in a clear and accessible format for scientific professionals.

Chemical Identity and Structure

Technical grade kinoprene is primarily composed of the active ingredient kinoprene, with the
S-isomer being the most common commercially used form.[2][3] It is described as a clear
amber to light yellow oily liquid with a mild fruity odor.[2][4]

Table 1: Chemical Identification of Kinoprene
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Identifier Value Reference(s)

rop-2-ynyl (2E,4E)-3,7,11-
IUPAC Name p. p-2-ymyl ) ) [5]
trimethyldodeca-2,4-dienoate

2-propynyl (2E,4E)-3,7,11-
CAS Name -p Pynyl ( ) ) [3]
trimethyl-2,4-dodecadienoate

CAS Registry Number 42588-37-4 [41[5]
Molecular Formula C1sH2802 [4115]
Molecular Weight 276.41 g/mol [5]
Synonyms Enstar, ZR-777, ENT-70531 [4]
Purity (Technical Grade) Typically around 89% [2]

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its behavior
in various applications and environments. The following tables summarize the key physical and
chemical characteristics of technical grade kinoprene.

Table 2: Physical Properties of Technical Grade Kinoprene

Property Value Reference(s)
Physical State Oily Liquid [4]

Color Light Yellow to Amber [2][4]

Odor Mild Fruity [2]

Boiling Point Data not available

Melting Point Data not available

Vapor Pressure Data not available

Density Data not available
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Table 3: Chemical Properties of Technical Grade Kinoprene

Property

Value

Reference(s)

Octanol-Water Partition

Coefficient (Log Kow)

No experimental data
available. High Log Kow
values (>4.5) are of concern

for bioaccumulation.

[6]

Water Solubility

0.211 mg/L (at 20°C, pH 7)

[3]

Solubility in Organic Solvents

Soluble in most organic
solvents. Specific quantitative

data is not readily available.

[7]

Dissociation Constant (pKa)

No data available. As a neutral
molecule, significant
dissociation in environmentally
relevant pH ranges is not

expected.

[8]

Stability Profile

The stability of an active ingredient is a critical factor in its formulation, storage, and

environmental persistence.

Hydrolysis

Hydrolysis is a key degradation pathway for many pesticides in the environment. The rate of

hydrolysis is often pH-dependent. While specific hydrolysis rate constants for kinoprene are

not available in the reviewed literature, the stability of similar compounds can be influenced by

the pH of the aqueous solution.[9]

Photostability

Photostability testing is essential to determine if a substance is prone to degradation upon

exposure to light.[10][11] One of the major challenges in the analysis of related compounds like

methoprene is its susceptibility to photodegradation.[12] Specific photostability data, such as

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/product/b1673650?utm_src=pdf-body
https://www.chemsafetypro.com/Topics/CRA/n_Octanol_Water_Partition_Coefficient_Kow.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methoprene
https://jackwestin.com/resources/mcat-content/acid-base-equilibria/equilibrium-constants-ka-and-kb-pka-pkb
https://www.benchchem.com/product/b1673650?utm_src=pdf-body
https://www.chemsrc.com/en/cas/42588-37-4_139342.html
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.pharmatutor.org/articles/photostability-testing
https://pmc.ncbi.nlm.nih.gov/articles/PMC1479544/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the degradation half-life of kinoprene under defined UV light conditions, is not currently
available in public literature.

Mode of Action: Juvenile Hormone Mimic

Kinoprene is classified as an insect growth regulator and functions as a juvenile hormone (JH)
mimic.[1][3] JH is a critical hormone in insects that regulates metamorphosis and reproduction.
[1] Kinoprene exerts its effect by binding to the juvenile hormone receptor, which is now
understood to be the Methoprene-tolerant (Met) protein, a ligand-binding transcription factor.
[13][14]

The binding of kinoprene (or endogenous JH) to the Met receptor initiates a signaling cascade
that ultimately alters gene expression. This process involves the interaction of the activated Met
receptor with other transcription factors.[13] The disruption of normal JH signaling at sensitive
life stages prevents the insect from successfully molting into an adult, leading to mortality or
sterility.[1]

Signaling Pathway of Kinoprene as a Juvenile Hormone
Mimic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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